molecular formula C8H9N3S B8437809 1-[2-(3-thienyl)ethyl]-1H-1,2,4-triazole

1-[2-(3-thienyl)ethyl]-1H-1,2,4-triazole

Cat. No.: B8437809
M. Wt: 179.24 g/mol
InChI Key: SBLIJXCGSNHAMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[2-(3-thienyl)ethyl]-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C8H9N3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N3S

Molecular Weight

179.24 g/mol

IUPAC Name

1-(2-thiophen-3-ylethyl)-1,2,4-triazole

InChI

InChI=1S/C8H9N3S/c1(8-2-4-12-5-8)3-11-7-9-6-10-11/h2,4-7H,1,3H2

InChI Key

SBLIJXCGSNHAMC-UHFFFAOYSA-N

Canonical SMILES

C1=CSC=C1CCN2C=NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-thiopheneethanol methanesulfonate (ester) (0.286 mol), 1,2,4-triazole (0.571 mol) and potassium carbonate (39.47 g) in acetonitrile (1100 ml) was refluxed overnight. The mixture was filtered off and the filtrate was evaporated. The residue was taken up in water and extracted with dichloromethane. The organic layer was dried (MgSO4), filtered off and evaporated. The residue (49.08 g) was purified by column chromatography over silica gel (eluent: CH2Cl2 /CH3OH/NH4OH 99/1/0.1 to 97/3/0.1) (35-70 μm). The pure fractions were collected and evaporated, yielding 42.4 g (83%) of 1-[2-(3-thienyl)ethyl]-1H-1,2,4-triazole (interm. 1).
Name
3-thiopheneethanol methanesulfonate
Quantity
0.286 mol
Type
reactant
Reaction Step One
Quantity
0.571 mol
Type
reactant
Reaction Step One
Quantity
39.47 g
Type
reactant
Reaction Step One
Quantity
1100 mL
Type
solvent
Reaction Step One

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